Potassium nitrite
Potassium nitrite
Potassium nitrite appears as a yellowish white crystalline solid. Noncombustible but accelerates the burning of all combustible material. If large quantities are involved in fire or if the combustible material is finely divided, an explosion may result. May explode under prolonged exposure to heat. Toxic oxides of nitrogen are produced in fires. Used to make other chemicals and in chemical analysis.
Brand Name:
Vulcanchem
CAS No.:
7758-09-0
VCID:
VC20880868
InChI:
InChI=1S/K.HNO2/c;2-1-3/h;(H,2,3)/q+1;/p-1
SMILES:
N(=O)[O-].[K+]
Molecular Formula:
KNO2
Molecular Weight:
85.104 g/mol
Potassium nitrite
CAS No.: 7758-09-0
Cat. No.: VC20880868
Molecular Formula: KNO2
Molecular Weight: 85.104 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Potassium nitrite appears as a yellowish white crystalline solid. Noncombustible but accelerates the burning of all combustible material. If large quantities are involved in fire or if the combustible material is finely divided, an explosion may result. May explode under prolonged exposure to heat. Toxic oxides of nitrogen are produced in fires. Used to make other chemicals and in chemical analysis. |
|---|---|
| CAS No. | 7758-09-0 |
| Molecular Formula | KNO2 |
| Molecular Weight | 85.104 g/mol |
| IUPAC Name | potassium;nitrite |
| Standard InChI | InChI=1S/K.HNO2/c;2-1-3/h;(H,2,3)/q+1;/p-1 |
| Standard InChI Key | BXNHTSHTPBPRFX-UHFFFAOYSA-M |
| Isomeric SMILES | N(=O)[O-].[K+] |
| SMILES | N(=O)[O-].[K+] |
| Canonical SMILES | N(=O)[O-].[K+] |
| Boiling Point | 537 °C (explodes) |
| Colorform | White or slightly yellow granules or rods White crystals |
| Melting Point | 441 °C with decomp starting at 350 °C 441 °C |
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